[2-(1,3-benzodioxol-5-yl)cyclopropyl](4-methoxyphenyl)methanone O-isopropyloxime

• IUPAC Name: (Z)-1-[2-(1,3-benzodioxol-5-yl)cyclopropyl]-1-(4-methoxyphenyl)-N-propan-2-yloxymethanimine
• InChI: InChI=1S/C21H23NO4/c1-13(2)26-22-21(14-4-7-16(23-3)8-5-14)18-11-17(18)15-6-9-19-20(10-15)25-12-24-19/h4-10,13,17-18H,11-12H2,1-3H3/b22-21+
• InChI Key: YMUCSXOQPKCMEH-QURGRASLSA-N
• Canonical SMILES: CC(C)ON=C(C1CC1C2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)OC
• Isomeric SMILES: CC(C)O/N=C(/C1CC1C2=CC3=C(C=C2)OCO3)\C4=CC=C(C=C4)OC
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

2-(1,3-benzodioxol-5-yl)cyclopropyl](4-methoxyphenyl)methanone O-isopropyloxime (CAS# 102024-94-2) is an organic compound belonging to the benzodioxole family of compounds. It is a colorless, crystalline solid that is soluble in organic solvents. The compound has been studied for its potential uses in scientific research, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In

Scientific Research Applications

Scientific Research Applications of Structurally Related Compounds

1. Investigation of Psychoactive Properties and Neurotoxicity Compounds structurally related to benzodioxoles and methylenedioxyphenyl derivatives have been studied for their psychoactive properties and potential neurotoxic effects. For instance, methylone and MDPV, both related to the benzodioxole family, have been researched for their effects on the central nervous system, including psychoactive and neuroprotective or neurotoxic effects. Methylone has been studied for its psychostimulant properties, while MDPV has been investigated for its potential to protect against neurotoxicity induced by other substances like methamphetamine (Anneken, Angoa‐Pérez, & Kuhn, 2015).

2. Environmental and Biological Monitoring Benzophenones, including benzophenone-3 and related UV filters, are extensively studied for their environmental persistence and potential endocrine-disrupting effects. These compounds are used in consumer products such as sunscreens and personal care products. Research includes monitoring their presence in biological samples (e.g., urine) to assess human exposure levels and potential health impacts. Studies have explored the excretion profiles and conjugation patterns of these compounds in humans, indicating widespread exposure among the general population (Ye, Kuklenyik, Needham, & Calafat, 2005).

3. Pharmacokinetics and Metabolism Understanding the pharmacokinetics and metabolism of structurally related compounds is crucial for determining their safety, efficacy, and potential therapeutic applications. Studies on compounds like lumiracoxib, which share some structural features with the specified chemical, provide insights into their absorption, distribution, metabolism, and excretion (ADME) profiles in humans. This information is critical for drug development and safety assessments (Mangold et al., 2004).